9-mercaptodethiobiotin
9-mercaptodethiobiotin
9-mercaptodethiobiotin is a member of the class of imidazolidinones that is dethiobiotin carrying a mercapto substituent at position 9. An intermediate in the biosynthesis of biotin. It has a role as an Escherichia coli metabolite. It is a monocarboxylic acid, a member of ureas, an imidazolidinone and a thiol. It derives from a (4R,5S)-dethiobiotin.
Brand Name:
Vulcanchem
CAS No.:
139936-57-5
VCID:
VC0156781
InChI:
InChI=1S/C10H18N2O3S/c13-9(14)5-3-1-2-4-7-8(6-16)12-10(15)11-7/h7-8,16H,1-6H2,(H,13,14)(H2,11,12,15)/t7-,8+/m1/s1
SMILES:
C(CCC1C(NC(=O)N1)CS)CCC(=O)O
Molecular Formula:
C10H18N2O3S
Molecular Weight:
246.33 g/mol
9-mercaptodethiobiotin
CAS No.: 139936-57-5
Main Products
VCID: VC0156781
Molecular Formula: C10H18N2O3S
Molecular Weight: 246.33 g/mol
| CAS No. | 139936-57-5 |
|---|---|
| Product Name | 9-mercaptodethiobiotin |
| Molecular Formula | C10H18N2O3S |
| Molecular Weight | 246.33 g/mol |
| IUPAC Name | 6-[(4R,5R)-2-oxo-5-(sulfanylmethyl)imidazolidin-4-yl]hexanoic acid |
| Standard InChI | InChI=1S/C10H18N2O3S/c13-9(14)5-3-1-2-4-7-8(6-16)12-10(15)11-7/h7-8,16H,1-6H2,(H,13,14)(H2,11,12,15)/t7-,8+/m1/s1 |
| Standard InChIKey | ZARFDBYKHCOTRH-SFYZADRCSA-N |
| Isomeric SMILES | C(CC[C@@H]1[C@@H](NC(=O)N1)CS)CCC(=O)O |
| SMILES | C(CCC1C(NC(=O)N1)CS)CCC(=O)O |
| Canonical SMILES | C(CCC1C(NC(=O)N1)CS)CCC(=O)O |
| Description | 9-mercaptodethiobiotin is a member of the class of imidazolidinones that is dethiobiotin carrying a mercapto substituent at position 9. An intermediate in the biosynthesis of biotin. It has a role as an Escherichia coli metabolite. It is a monocarboxylic acid, a member of ureas, an imidazolidinone and a thiol. It derives from a (4R,5S)-dethiobiotin. |
| Synonyms | 9-mercaptodesthiobiotin 9-mercaptodethiobiotin |
| PubChem Compound | 192301 |
| Last Modified | Nov 11 2021 |
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